molecular formula C12H13NO2 B7637558 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-one

3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-one

Cat. No. B7637558
M. Wt: 203.24 g/mol
InChI Key: OFCMGUBYJRDPAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-one, also known as spirobenzoxazine, is a heterocyclic compound that possesses a unique spirocyclic structure. It has gained significant attention in the field of organic chemistry due to its potential applications in various areas, including material science, drug discovery, and biotechnology.

Mechanism of Action

The mechanism of action of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is not well understood. However, it is believed that the spirocyclic structure of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine plays a crucial role in its biological activity.
Biochemical and Physiological Effects:
Spirobenzoxazine has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine possesses antioxidant, anti-inflammatory, and anticancer properties. In vivo studies have shown that 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has the ability to reduce oxidative stress and inflammation, and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is its unique spirocyclic structure, which makes it a versatile scaffold for the development of novel compounds. However, the synthesis of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be challenging and requires specialized equipment and expertise. In addition, the biological activity of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be highly dependent on its chemical structure, which can be difficult to modify.

Future Directions

There are several future directions for research on 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine. One area of interest is the development of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine-based materials for use in optoelectronics and photonics. Another area of interest is the investigation of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine and to optimize its chemical structure for improved biological activity.

Synthesis Methods

The synthesis of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be achieved through a variety of methods, including the reaction of 2-aminophenol with cyclic ketones or aldehydes, and the reaction of 2-aminophenol with α,β-unsaturated ketones. One of the most commonly used methods for synthesizing 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is the reaction of 2-aminophenol with cyclopentanone in the presence of a Lewis acid catalyst.

Scientific Research Applications

Spirobenzoxazine has been extensively studied for its potential applications in various fields. In material science, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been used as a precursor for the synthesis of spirooxazine-based photochromic materials, which have the ability to change color upon exposure to light. In drug discovery, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been investigated as a potential scaffold for the development of novel therapeutic agents. In biotechnology, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been used as a fluorescent probe for the detection of biomolecules.

properties

IUPAC Name

spiro[4H-1,4-benzoxazine-2,1'-cyclopentane]-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13NO2/c14-11-12(7-3-4-8-12)15-10-6-2-1-5-9(10)13-11/h1-2,5-6H,3-4,7-8H2,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OFCMGUBYJRDPAE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2(C1)C(=O)NC3=CC=CC=C3O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1367920-58-8
Record name 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.